Cas no 876918-40-0 (5-Bromo-3-fluoro-2-hydroxybenzonitrile)
876918-40-0 structure
Product Name:5-Bromo-3-fluoro-2-hydroxybenzonitrile
CAS No:876918-40-0
MF:C7H3BrFNO
MW:216.007224321365
CID:844459
PubChem ID:58076937
Update Time:2025-04-19
5-Bromo-3-fluoro-2-hydroxybenzonitrile Chemical and Physical Properties
Names and Identifiers
-
- 5-Bromo-3-fluoro-2-hydroxybenzonitrile
- Benzonitrile, 5-bromo-3-fluoro-2-hydroxy-
- SCHEMBL505061
- CS-0330722
- 876918-40-0
- DS-5695
- DTXSID60728753
- A904651
- FWBWMUKWNHRVEE-UHFFFAOYSA-N
- AKOS016013356
- BKB91840
- DB-368492
- G62158
-
- MDL: MFCD24038783
- Inchi: 1S/C7H3BrFNO/c8-5-1-4(3-10)7(11)6(9)2-5/h1-2,11H
- InChI Key: FWBWMUKWNHRVEE-UHFFFAOYSA-N
- SMILES: BrC1C=C(C(=C(C#N)C=1)O)F
Computed Properties
- Exact Mass: 214.93820g/mol
- Monoisotopic Mass: 214.93820g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 190
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 44Ų
5-Bromo-3-fluoro-2-hydroxybenzonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A013025659-250mg |
5-Bromo-3-fluoro-2-hydroxybenzonitrile |
876918-40-0 | 97% | 250mg |
$475.20 | 2023-08-31 | |
| Alichem | A013025659-500mg |
5-Bromo-3-fluoro-2-hydroxybenzonitrile |
876918-40-0 | 97% | 500mg |
$790.55 | 2023-08-31 | |
| Alichem | A013025659-1g |
5-Bromo-3-fluoro-2-hydroxybenzonitrile |
876918-40-0 | 97% | 1g |
$1549.60 | 2023-08-31 | |
| Chemenu | CM153931-1g |
5-bromo-3-fluoro-2-hydroxybenzonitrile |
876918-40-0 | 95% | 1g |
$547 | 2023-01-09 | |
| Ambeed | A895404-1g |
5-Bromo-3-fluoro-2-hydroxybenzonitrile |
876918-40-0 | 97% | 1g |
$557.0 | 2024-04-16 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1401392-100mg |
5-Bromo-3-fluoro-2-hydroxybenzonitrile |
876918-40-0 | 97% | 100mg |
¥2131.00 | 2024-04-27 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1401392-250mg |
5-Bromo-3-fluoro-2-hydroxybenzonitrile |
876918-40-0 | 97% | 250mg |
¥3322.00 | 2024-04-27 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1401392-1g |
5-Bromo-3-fluoro-2-hydroxybenzonitrile |
876918-40-0 | 97% | 1g |
¥6045.00 | 2024-04-27 | |
| SHANG HAI SHAO YUAN SHI JI Co., Ltd. | SY384776-0.25g |
5-Bromo-3-fluoro-2-hydroxybenzonitrile |
876918-40-0 | ≥95% | 0.25g |
¥2729.00 | 2025-04-12 | |
| Ambeed | A895404-100mg |
5-Bromo-3-fluoro-2-hydroxybenzonitrile |
876918-40-0 | 95% | 100mg |
$407.0 | 2025-04-16 |
5-Bromo-3-fluoro-2-hydroxybenzonitrile Related Literature
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
2. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
-
Shivani Sharma,Chia-Ming Wu,Ranjit T. Koodali,N. Rajesh RSC Adv., 2016,6, 26668-26678
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
876918-40-0 (5-Bromo-3-fluoro-2-hydroxybenzonitrile) Related Products
- 1247885-38-6(5-Bromo-3-fluoro-2-methoxybenzonitrile)
- 1257535-02-6(3-Bromo-4-fluoro-2-hydroxybenzonitrile)
- 28165-66-4(3-Bromo-5-fluoro-2-hydroxybenzonitrile)
- 1235841-38-9(3-Bromo-5-fluoro-4-hydroxybenzonitrile)
- 1227918-06-0(4-Bromo-2-fluoro-6-hydroxybenzonitrile)
- 945557-29-9(4-Bromo-2-fluoro-6-methylphenol)
- 1805936-02-0(4-Bromo-5-fluoro-2-hydroxybenzonitrile)
- 749929-49-5(Phenol,4-bromo-2-ethyl-6-fluoro-)
- 862088-17-3(3,5-Difluoro-2-hydroxybenzonitrile)
- 28177-74-4(3-Fluoro-2-hydroxybenzonitrile)
Recommended suppliers
烟台朗裕新材料科技有限公司
Gold Member
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
CN Supplier
Reagent
NewCan Biotech Limited
Gold Member
CN Supplier
Reagent
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
CN Supplier
Bulk